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Compound of Interest

Compound Name: C12H2004Sn
Cat. No.: B7823103
Get Quote
. J

Context: Toxicology, Safety Architecture, and Control Strategies in Biopharmaceutical R&D

Part 1: Executive Technical Summary

The Hidden Risk in Single-Use Systems For researchers and drug development professionals,
Dibutyltin Maleate (DBT-Maleate) is not merely a chemical reagent; it is a critical Extractable &
Leachable (E&L) concern.[1] Widely used as a heat stabilizer in polyvinyl chloride (PVC) and a
catalyst in polyurethane production, DBT-Maleate can migrate from single-use bioprocess
containers, tubing, and gaskets into drug formulations.

Its toxicity profile is distinct from general cytotoxins. It possesses a specific, high-affinity
mechanism for immunotoxicity (specifically thymic atrophy) and neurotoxicity. This guide
synthesizes the physicochemical properties, molecular toxicology, and validated handling
protocols required to manage

risks in a GxP environment.

Part 2: Chemical Identity & Physicochemical
Characterization[2][3]
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Parameter Data

Technical Note

(2)-but-2-
enedioate;dibutyltin(2+)

IUPAC Name

Often exists as an oligomer in

solid state.

Primary identifier for regulatory

CAS Number 78-04-6 -

filing.[2][3]

Stoichiometry: Dibutyltin (
Formula ) + Maleate (

).

Relevant for molarity
Molar Mass 346.99 g/mol

calculations in toxicity assays.

N Soluble in benzene, ethanol,
Solubility .
acetone.

Lipophilic: Readily crosses cell

membranes.

_ White crystalline powder or
Physical State )
amorphous solid.

Dust hazard is significant

(Inhalation toxicity).

Part 3: The Toxicity Profile (The "Why")

The hazard of DBT-Maleate is driven by the release of the Dibutyltin cation (

) upon hydrolysis. Unlike non-specific irritants, this cation targets the energetic and immune

machinery of the cell.

1. Mechanism of Action: The "Thymocyte Apoptosis" Pathway

Research confirms that organotins induce profound atrophy of the thymus gland. The

mechanism is independent of protein synthesis, suggesting a direct attack on mitochondrial

function rather than genomic interaction.

e Mitochondrial Uncoupling:

binds to the high-affinity sites on mitochondrial ATP synthase, inhibiting oxidative

phosphorylation.

e Calcium Dysregulation: It triggers a rapid rise in intracellular
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, leading to cytoskeletal disruption.

e Apoptosis: The mitochondrial membrane depolarization causes the release of Cytochrome
C, activating Caspase-3 and leading to programmed cell death, particularly in cortical
thymocytes (T-cell precursors).

2. Visualizing the Toxicity Pathway

The following diagram maps the cascade from exposure to immunotoxic outcome.
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Caption: Figure 1: Mechanistic pathway of Dibutyltin Maleate induced immunotoxicity,
highlighting mitochondrial destabilization as the primary trigger event.
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Part 4: SDS Architecture & Regulatory Data

This section translates the biological mechanism into the standardized GHS (Globally
Harmonized System) classifications required for your Safety Data Sheet (SDS).

Signal Word:DANGER
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Hazard Class H-Code Hazard Statement Biological Basis
ngcontent-ng-
€3932382896=""
_nghost-ng-
€102404335=""

Acute Tox.[4][2][5][6] Toxic/Harmful if class="inline ng-star-

H301/H302 . ;

(Oral) swallowed.[4] inserted">
(Rat)

422 mg/kg. Systemic
absorption.
Rapid absorption

Acute Tox.[4][2][6] o o

H330 Fatal if inhaled. through alveoli; direct

(Inhal) ]

systemic access.
] Lewis acid character
Causes severe skin
Skin Corr. H314 of Sn causes tissue
burns.[4][2][6] ]
hydrolysis.
Suspected of causing Interaction with
Muta. 2 H341 genetic defects.[4][2] spindle fibers
[6] (aneuploidy risk).
May damage fertility Endocrine disruption;
Reprod. 1B H360 or unborn child.[4][2] crosses placental
[6] barrier.
Critical: The specific
Causes damage to immunotoxic
STOTRE 1 H372 _ _
organs (Thymus). mechanism described
above.
) o High bioconcentration
] ) Toxic to aquatic life ] ]
Aquatic Chronic H411 factor (BCF) in marine

(long lasting).[2][5][6]

organisms.

Part 5: Operational Protocol - Handling & Validation

© 2026 BenchChem. All rights reserved.

6/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-maleate
https://www.cdhfinechemical.com/images/product/msds/37_800779600_DIBUTYLTINDIMALEATECASNO-78-04-6-MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/D0304_EU_6N.pdf
https://mubychem.com/dibutyltinmaleate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-maleate
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-maleate
https://www.cdhfinechemical.com/images/product/msds/37_800779600_DIBUTYLTINDIMALEATECASNO-78-04-6-MSDS.pdf
https://mubychem.com/dibutyltinmaleate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-maleate
https://www.cdhfinechemical.com/images/product/msds/37_800779600_DIBUTYLTINDIMALEATECASNO-78-04-6-MSDS.pdf
https://mubychem.com/dibutyltinmaleate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-maleate
https://www.cdhfinechemical.com/images/product/msds/37_800779600_DIBUTYLTINDIMALEATECASNO-78-04-6-MSDS.pdf
https://mubychem.com/dibutyltinmaleate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyltin-maleate
https://www.cdhfinechemical.com/images/product/msds/37_800779600_DIBUTYLTINDIMALEATECASNO-78-04-6-MSDS.pdf
https://mubychem.com/dibutyltinmaleate.html
https://www.cdhfinechemical.com/images/product/msds/37_800779600_DIBUTYLTINDIMALEATECASNO-78-04-6-MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/D0304_EU_6N.pdf
https://mubychem.com/dibutyltinmaleate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823103?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The Core Directive: Do not rely on visual inspection for cleanliness. Organotins are colorless
and lipophilic, adhering to glass and steel.

1. The "Self-Validating" Decontamination Workflow

Standard detergents are often ineffective against organotins due to their hydrophobicity. This
protocol uses a solvent-surfactant approach coupled with a colorimetric validation step
(Dithizone Test).

Reagents Required:

e Solvent: Ethanol or Acetone.

» Validation Reagent: 0.1% Dithizone in Chloroform (or Toluene).
e Control: Dilute standard of DBT-Maleate.

Step-by-Step Protocol:

e Primary Decon: Absorb liquid spills with Vermiculite. Do NOT use water initially (generates
slippery, toxic hydrolysis products).

e Solvent Wash: Scrub surface with Acetone/Ethanol to solubilize the lipophilic organotin.
o Validation (The "Truth" Step):
o Swab the cleaned surface with a solvent-dampened swab.
o Apply 2 drops of Dithizone reagent to the swab.
o Result Interpretation:
» Green: Clean (Dithizone remains uncomplexed).
= Cherry Red/Pink: Contaminated (Tin-Dithizone complex formed).

o If Red: Repeat Step 2 and 3.

2. Workflow Diagram
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Caption: Figure 2: Closed-loop decontamination protocol with integrated colorimetric validation

(Dithizone) to ensure removal of organotin residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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